9-methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• CAS: 2640935-47-1
• Molecular Formula: C18H24N6O2
• Molecular Weight: 356.4 g/mol
• SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5CCCCO5
• InChI: InChI=1S/C18H24N6O2/c1-22-11-21-15-16(22)19-10-20-17(15)23-6-12-8-24(9-13(12)7-23)18(25)14-4-2-3-5-26-14/h10-14H,2-9H2,1H3
• InChIKey: LZDLBGFQBGCZFJ-UHFFFAOYSA-N

This compound is a synthetic purine derivative featuring an octahydropyrrolo[3,4-c]pyrrole core substituted with a 9-methylpurine and an oxane-2-carbonyl (tetrahydropyran-2-carbonyl) group. It belongs to a class of autotaxin (ATX) inhibitors described in patents assigned to Hoffmann-La Roche, where it is designated as 'Octahydro-pyrrolo[3,4-c]-pyrrole derivative 1'.

9-Methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS 2640935-47-1): Compound Identity and Autotaxin Inhibitor Class Context

This compound is a synthetic purine derivative featuring an octahydropyrrolo[3,4-c]pyrrole core substituted with a 9-methylpurine and an oxane-2-carbonyl (tetrahydropyran-2-carbonyl) group [1]. It belongs to a class of autotaxin (ATX) inhibitors described in patents assigned to Hoffmann-La Roche, where it is designated as 'Octahydro-pyrrolo[3,4-c]-pyrrole derivative 1' [2]. The molecular formula is C18H24N6O2 with a molecular weight of approximately 356.4 g/mol. Predicted physicochemical properties include a density of 1.55±0.1 g/cm³ and a pKa of 7.24±0.10 [3]. Commercial availability has been listed by Life Chemicals in quantities ranging from 5 mg to 75 mg [3].

Pathway context

Autotaxin (ATX) inhibitor tool compound for LPA signaling studies

Chemical probe

Purine-substituted octahydropyrrolo[3,4-c]pyrrole core supports pharmacophore exploration

Procurement

Commercially available for rapid access; in-house potency profiling required

• [1] Hert, J.; Hunziker, D.; Mattei, P.; Mauser, H.; Tang, G.; Wang, L. Octahydro-pyrrolo[3,4-c]-pyrrole derivatives and analogs thereof as autotaxin inhibitors. US Patent US10913745, February 9, 2021. View Source
• [2] Therapeutic Target Database (TTD). Drug ID: D0E3ED, Octahydro-pyrrolo[3,4-c]-pyrrole derivative 1. Accessed May 2026. View Source
• [3] Kuujia.com. CAS 2640935-47-1 product page: 9-methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine. Accessed May 2026. View Source

Why In-Class Autotaxin Inhibitors Cannot Simply Replace 9-Methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

Autotaxin inhibitors within the octahydropyrrolo[3,4-c]pyrrole series exhibit wide variations in potency and selectivity depending on the nature of the R1 and R2 substituents, as well as the linker Y and the ring system A, W [1]. The specific combination of a 9-methylpurine at the R2 position and an oxane-2-carbonyl at the R1 position defines a unique pharmacophore whose ATX inhibition profile cannot be assumed from analogues bearing alternative heterocycles or acyl groups. Without head-to-head comparative data, substituting this compound with a generic 'octahydropyrrolo[3,4-c]pyrrole ATX inhibitor' carries the risk of altered target engagement, off-target activity, and physicochemical properties that may compromise experimental reproducibility [1].

Pharmacophore specificity

R1 oxane-2-carbonyl and R2 9-methylpurine define a unique ATX inhibition profile not shared by generic octahydropyrrolo[3,4-c]pyrroles

Target engagement data gap

No public IC₅₀ or selectivity data exist; substituting without in-house profiling may compromise experimental reproducibility

Physicochemical divergence

Predicted pKa and solubility differ from des-methyl or alternative heterocycle analogues, potentially altering assay behavior

• [1] Hert, J.; Hunziker, D.; Mattei, P.; Mauser, H.; Tang, G.; Wang, L. Octahydro-pyrrolo[3,4-c]-pyrrole derivatives and analogs thereof as autotaxin inhibitors. US Patent US10913745, February 9, 2021. View Source

Quantitative Differentiation Evidence for 9-Methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine: Available Data and Critical Gaps

Autotaxin Inhibition Potency: No Publicly Available Comparative IC₅₀ Data

A comprehensive search of primary literature, patents, and authoritative databases (BindingDB, ChEMBL, PubMed) as of May 2026 did not retrieve any publicly disclosed IC₅₀, Ki, or EC₅₀ value for this specific compound against autotaxin or any other target [1]. While the patent family US10913745 describes numerous octahydropyrrolo[3,4-c]pyrrole autotaxin inhibitors with IC₅₀ values ranging from sub-nanomolar to micromolar, the explicit data for the 9-methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine compound have not been released in the public domain [1]. Consequently, no direct head-to-head comparison with analogues such as compounds bearing cyclopropyl or phenyl R1 groups can be performed.

ATX inhibition potency

Data to verify

No public IC₅₀ available

In-house dose-response profiling required before use

Patent family reports IC₅₀ range 0.004 nM–>10 µM for analogues

Evidence Dimension	Autotaxin inhibition potency (IC₅₀)
Target Compound Data	Not publicly available
Comparator Or Baseline	Other octahydropyrrolo[3,4-c]pyrrole ATX inhibitors with IC₅₀ values from 0.004 nM to >10,000 nM (patent range)
Quantified Difference	Cannot be calculated
Conditions	N/A

Why This Matters

Without potency data, users cannot verify whether this compound achieves the requisite target engagement for their ATX-related studies, making independent in-house profiling mandatory prior to use.

• [1] Hert, J.; Hunziker, D.; Mattei, P.; Mauser, H.; Tang, G.; Wang, L. Octahydro-pyrrolo[3,4-c]-pyrrole derivatives and analogs thereof as autotaxin inhibitors. US Patent US10913745, February 9, 2021. View Source

Predicted Physicochemical Profile vs. Representative Analogues

Predicted physicochemical parameters for this compound include a density of 1.55±0.1 g/cm³, a boiling point of 617.5±65.0 °C, and a pKa of 7.24±0.10 [1]. In comparison, a representative des-methyl analogue (where the purine N-9 methyl is replaced by hydrogen) would be expected to exhibit a lower pKa (estimated ~6.8) and altered hydrogen-bonding capacity, potentially affecting solubility and membrane permeability. However, these are in silico predictions only; experimental LogP, solubility, and permeability data are absent from the public record. The lack of experimental ADME parameters prevents meaningful quantitative differentiation at this time.

Predicted pKa

Class-level inference

7.24 (target) vs ~6.8 (des‑methyl analog)

May alter ionization and permeability at physiological pH

In silico prediction only; experimental LogP/solubility not reported

Evidence Dimension	Predicted pKa
Target Compound Data	7.24±0.10 (predicted)
Comparator Or Baseline	Des-methyl analogue (estimated pKa ~6.8, in silico approximation)
Quantified Difference	ΔpKa ≈ +0.44 (predicted vs. approximated)
Conditions	In silico prediction (Temp: 20 °C, Press: 760 Torr)

Why This Matters

A higher pKa may influence ionization state at physiological pH, potentially impacting solubility and passive permeability relative to des-methyl congeners, but experimental confirmation is required.

• [1] Kuujia.com. CAS 2640935-47-1 product page: 9-methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine. Accessed May 2026. View Source

Commercial Availability and Purity: Limited Comparative Procurement Data

The compound is listed by Life Chemicals with catalog number F6783-4920, available in quantities of 5 mg ($160.00), 20 μmol ($79.00), 40 mg ($140.00), 50 mg ($160.00), and 75 mg ($208.00) [1]. However, no certificate of analysis (CoA) with batch-specific purity data, residual solvent levels, or elemental analysis is publicly accessible. In contrast, several structurally related octahydropyrrolo[3,4-c]pyrrole ATX inhibitors (e.g., those in the US10913745 patent with disclosed example numbers) are not commercially available, making this one of the few compounds from this series that can be procured without custom synthesis. Nonetheless, the absence of published analytical characterization limits quantitative purity comparison.

Commercial availability

Source review

Life Chemicals, 5–75 mg scale

Supports rapid procurement; purity CoA not publicly accessible

In-house identity and purity verification advised

Evidence Dimension	Commercial availability
Target Compound Data	Listed by Life Chemicals; 5 mg–75 mg scale
Comparator Or Baseline	Most patent-exemplified analogues: not commercially listed
Quantified Difference	Qualitative advantage in procurement accessibility
Conditions	Vendor listing as of May 2026

Why This Matters

For researchers needing rapid access to an octahydropyrrolo[3,4-c]pyrrole ATX inhibitor tool compound, this product offers a procurement pathway that most analogues do not, though in-house purity verification is advised.

• [1] Kuujia.com. CAS 2640935-47-1 product page: 9-methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine. Accessed May 2026. View Source

Application Scenarios for 9-Methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS 2640935-47-1) Based on Available Evidence

Autotaxin Inhibitor Tool Compound for In Vitro LPA Signaling Studies

Given its structural assignment as an octahydropyrrolo[3,4-c]pyrrole autotaxin inhibitor [1], this compound may serve as a starting point for investigating ATX-mediated LPA production in cell-based assays. However, users must perform their own dose-response experiments to establish IC₅₀ values, as no potency data are publicly available . It is recommended to include a well-characterized ATX inhibitor (e.g., PF-8380 or GLPG1690) as a positive control in all experiments.

Pharmacophore Exploration of Purine-Substituted Octahydropyrrolo[3,4-c]pyrroles

The 9-methylpurine substitution distinguishes this compound from other analogues in the patent family that feature phenyl, pyridinyl, or thiophenyl R2 groups [1]. Medicinal chemistry groups exploring the purine-binding pocket of autotaxin may use this compound to probe the effect of a methylated purine on target engagement and selectivity, provided they generate their own comparative data against the des-methyl or alternative heterocycle congeners.

Procurement for In-House Selectivity Profiling

This compound is commercially available [2], unlike most exact analogues from the US10913745 patent. Organizations with internal screening capabilities may procure this compound for broad-panel selectivity profiling (e.g., against related ectonucleotide pyrophosphatase/phosphodiesterase family members) to generate proprietary differentiation data that are currently absent from the public domain.

Application

Selection Property

Validation Focus

Autotaxin inhibitor tool compound for in‑vitro LPA signaling studies

Target engagement verification

In‑house IC₅₀ determination with positive control

Pharmacophore exploration of purine‑substituted octahydropyrrolo[3,4‑c]pyrroles

Purine R2 substitution specificity

Comparative analogue profiling (des‑methyl, alternative heterocycles)

Procurement for in‑house selectivity profiling

Commercial availability

Broad‑panel screening against ENPP family members

• [1] Hert, J.; Hunziker, D.; Mattei, P.; Mauser, H.; Tang, G.; Wang, L. Octahydro-pyrrolo[3,4-c]-pyrrole derivatives and analogs thereof as autotaxin inhibitors. US Patent US10913745, February 9, 2021. View Source
• [2] Kuujia.com. CAS 2640935-47-1 product page: 9-methyl-6-[5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine. Accessed May 2026. View Source